Cas no 1005206-17-6 (7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid)

7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid structure
1005206-17-6 structure
Product Name:7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid
CAS No:1005206-17-6
MF:C7H5N3O2
MW:163.133500814438
MDL:MFCD13193623
CID:1036727
PubChem ID:57415818
Update Time:2025-04-20

7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid
    • AK-31655
    • KB-249897
    • MolPort-020-313-440
    • PB19365
    • RP09008
    • SureCN3491733
    • 7H-Pyrrolo[2,3-d]pyrimidi...
    • 7H-Pyrrolo[2,3-d]pyriMidin-4-carboxylic acid
    • 3-d]pyriMidine-4-carboxylic acid
    • EN300-301384
    • SY059635
    • AM20070651
    • J-519261
    • CSVBAOOXLRAOLW-UHFFFAOYSA-N
    • DTXSID90725513
    • CS-0034294
    • A897418
    • Z1255440248
    • MFCD13193623
    • AKOS015950089
    • W-204376
    • 7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylicacid
    • SCHEMBL3491733
    • AG-0710
    • 1005206-17-6
    • DA-17408
    • MDL: MFCD13193623
    • Inchi: 1S/C7H5N3O2/c11-7(12)5-4-1-2-8-6(4)10-3-9-5/h1-3H,(H,11,12)(H,8,9,10)
    • InChI Key: CSVBAOOXLRAOLW-UHFFFAOYSA-N
    • SMILES: OC(C1=C2C=CNC2=NC=N1)=O

Computed Properties

  • Exact Mass: 163.038176411g/mol
  • Monoisotopic Mass: 163.038176411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 78.9Ų

7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid Security Information

7H-Pyrrolo[2,3-d]pyrimidine-4-carboxylic acid Pricemore >>

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